Cas no 112342-70-8 (Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate)

• Product Name: Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate
• CAS No: 112342-70-8
• MF: C₈H₇BrN₄O₂S
• MW: 303.135778665543
• CID: 1082976
• PubChem ID: 13861643
• Update Time: 2025-06-09

Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate
• ethyl 6-bromothiazolo[4,5-b]pyrazin-2-ylcarbamate
• 4,5-b
• 6-bromo-2-ethoxycarbonylaminothiazolo
• pyrazine
• 112342-70-8
• DB-370078
• ethyl (6-bromo[1,3]thiazolo[4,5-b]pyrazin-2-yl)carbamate
• E71241
• ethyl N-(6-bromo-[1,3]thiazolo[4,5-b]pyrazin-2-yl)carbamate
• ETHYL N-{6-BROMO-[1,3]THIAZOLO[4,5-B]PYRAZIN-2-YL}CARBAMATE
• SCHEMBL2313516
• XXOZIYKQVRGKHL-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrN4O2S/c1-2-15-8(14)13-7-12-5-6(16-7)11-4(9)3-10-5/h3H,2H2,1H3,(H,10,12,13,14)
• InChI Key： XXOZIYKQVRGKHL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=N1)SC(=N2)NC(=O)OCC

Computed Properties

• Exact Mass: 301.94731g/mol
• Monoisotopic Mass: 301.94731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate

Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate: A Comprehensive Overview

Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate, a compound with the CAS number 112342-70-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazolo[4,5-b]pyrazine scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and a carbamate moiety at the 2-position of the thiazolo[4,5-b]pyrazine core enhances its chemical reactivity and biological efficacy, making it a valuable candidate for further investigation.

The< strong>Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate structure is characterized by its complex aromatic system, which includes both thiazole and pyrazine rings. This dual-ring system imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The bromine atom at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse substituents and improve pharmacological profiles.

In recent years, there has been growing interest in thiazolo[4,5-b]pyrazine derivatives due to their demonstrated efficacy in various preclinical models. Studies have highlighted their potential as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The carbamate group in Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate is known to enhance binding affinity and selectivity by forming hydrogen bonds with key residues in protein targets. This feature makes it an attractive scaffold for developing novel small-molecule inhibitors.

Recent research has also explored the antimicrobial properties of< strong>Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate. Preliminary studies suggest that this compound exhibits promising activity against Gram-positive bacteria and certain fungal strains. The thiazole ring is known to disrupt bacterial cell wall synthesis and membrane integrity, while the bromine substituent may contribute to increased bioavailability and metabolic stability. These findings open up new avenues for developing antibiotics that can overcome existing resistance mechanisms.

The synthesis of Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolo[4,5-b]pyrazine core through cyclization reactions followed by bromination at the 6-position. The introduction of the carbamate group is typically achieved via nucleophilic substitution or condensation reactions with appropriate carbamic acid derivatives. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility.

The pharmacokinetic properties of Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate are under active investigation to assess its suitability for clinical development. In vitro studies have shown that this compound exhibits moderate solubility in water and good stability under physiological conditions. Additionally, preliminary pharmacokinetic profiling indicates a favorable half-life and bioavailability profile when administered orally. These characteristics are crucial for ensuring therapeutic efficacy while minimizing side effects.

In conclusion, Ethyl (6-bromothiazolo[4,5-b]pyrazin-2-yl)carbamate represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make meaningful contributions to drug discovery efforts in the coming years.